Cas no 1261898-88-7 (5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol)

• Product Name: 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol
• CAS No: 1261898-88-7
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18315306
• CID: 2762117
• PubChem ID: 53221046
• Update Time: 2025-06-08

5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol, 95%
• DTXSID60685731
• MFCD18315306
• 5-(4-FLUORO-3-METHOXYCARBONYLPHENYL)-2-METHOXYPHENOL
• Methyl 4-fluoro-3'-hydroxy-4'-methoxy[1,1'-biphenyl]-3-carboxylate
• 1261898-88-7
• 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol

• MDL： MFCD18315306
• Inchi： 1S/C15H13FO4/c1-19-14-6-4-10(8-13(14)17)9-3-5-12(16)11(7-9)15(18)20-2/h3-8,17H,1-2H3
• InChI Key： GAOFRCMKPLIHRT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol

5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol: An Overview of CAS No. 1261898-88-7

5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol (CAS No. 1261898-88-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring and a methoxyphenol moiety. These structural features contribute to its diverse chemical properties and potential biological activities.

The chemical formula of 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol is C₁₅H₁₃FO₄, and it has a molecular weight of approximately 280.26 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol has been the subject of numerous studies due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Recent research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. Studies have demonstrated that this compound possesses potent antioxidant properties, as evidenced by its ability to scavenge free radicals and inhibit lipid peroxidation. These findings highlight the potential of 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol as a therapeutic agent for oxidative stress-related conditions.

The biological activities of 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol are not limited to anti-inflammatory and antioxidant effects. Recent research has also explored its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol could be a valuable lead compound for the development of novel anticancer drugs.

Beyond its biological applications, 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol has also found use in materials science. Its unique molecular structure makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers to enhance their thermal stability, mechanical strength, and chemical resistance. Additionally, the compound's optical properties have been explored for applications in optoelectronic devices and sensors.

The synthesis of 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol can be achieved through various routes, depending on the desired scale and purity requirements. One common approach involves the reaction of 4-fluoroacetophenone with 2-hydroxyanisole in the presence of a suitable catalyst such as potassium carbonate or cesium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity.

In conclusion, CAS No. 1261898-88-7, or 5-(4-fluoro-3-methoxycarbonylphenyl)-2-methoxyphenol, is a multifunctional compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure endows it with valuable chemical properties and biological activities, making it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in various scientific and industrial fields.